Cas no 1339105-03-1 (1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane)

• Product Name: 1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane
• CAS No: 1339105-03-1
• MF: C₁₄H₂₅BrO
• MW: 289.251703977585
• CID: 6393402
• PubChem ID: 63468809
• Update Time: 2025-06-08

1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane Chemical and Physical Properties

Names and Identifiers

• 1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane
• EN300-1132953
• 1339105-03-1
• AKOS012776659

• Inchi： 1S/C14H25BrO/c1-2-12-7-9-14(11-15,10-8-12)16-13-5-3-4-6-13/h12-13H,2-11H2,1H3
• InChI Key： ZBNAHTRPJSMJKB-UHFFFAOYSA-N
• SMILES： BrCC1(CCC(CC)CC1)OC1CCCC1

Computed Properties

• Exact Mass: 288.10888g/mol
• Monoisotopic Mass: 288.10888g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 203
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane

Comprehensive Overview of 1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane (CAS No. 1339105-03-1)

1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane (CAS No. 1339105-03-1) is a specialized organic compound with a unique molecular structure, combining a cyclohexane backbone with functional groups such as bromomethyl and cyclopentyloxy. This compound has garnered attention in pharmaceutical and agrochemical research due to its potential as an intermediate in synthetic pathways. Its ethylcyclohexane moiety and bromomethyl group make it a versatile building block for designing complex molecules, particularly in drug discovery and material science applications.

In recent years, the demand for high-purity intermediates like 1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane has surged, driven by advancements in small-molecule therapeutics and green chemistry. Researchers are increasingly exploring its utility in catalyzed reactions and stereoselective synthesis, aligning with the industry's shift toward sustainable and efficient chemical processes. The compound's CAS No. 1339105-03-1 is frequently searched in academic databases, reflecting its relevance in cutting-edge studies.

One of the key advantages of 1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane lies in its structural modularity. The presence of both cyclopentyloxy and bromomethyl groups allows for diverse functionalization, enabling chemists to tailor its properties for specific applications. For instance, it has been investigated as a precursor for biocompatible polymers and targeted drug delivery systems, addressing growing interest in personalized medicine.

From an industrial perspective, the synthesis and scalability of CAS No. 1339105-03-1 are critical topics. Manufacturers are optimizing routes to minimize byproducts and enhance yield, leveraging techniques like flow chemistry and microwave-assisted synthesis. These innovations resonate with the broader trend of process intensification, a hot topic in chemical engineering forums and search queries.

Safety and regulatory compliance are also focal points for 1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane. While not classified as hazardous under standard guidelines, proper handling protocols are emphasized in material safety data sheets (MSDS). This aligns with the increasing public and professional interest in lab safety standards and chemical risk assessment, frequently searched terms in occupational health contexts.

In summary, 1-(bromomethyl)-1-(cyclopentyloxy)-4-ethylcyclohexane (CAS No. 1339105-03-1) exemplifies the intersection of innovation and practicality in modern chemistry. Its applications span from pharmaceutical intermediates to advanced materials, making it a compound of enduring relevance. As research continues to uncover new uses, its role in sustainable chemistry and life sciences is poised to expand further.